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Compound of Interest

Compound Name: Benzofurodil

Cat. No.: B1663190 Get Quote

Despite its classification as a cardiotonic agent for the treatment of congestive heart failure,

publicly available scientific literature on Benzofurodil (also known as Benfurodil

hemisuccinate) is remarkably scarce, precluding the creation of a detailed technical guide as

requested.

While initial searches identified Benzofurodil as a compound with the chemical formula

C₁₉H₁₈O₇ and a molecular weight of 358.34, in-depth information regarding its mechanism of

action, experimental protocols, quantitative efficacy and safety data, and associated signaling

pathways is not readily available in prominent scientific databases or research publications.

Chemical and Physical Properties
Property Value Source

Chemical Name Benfurodil hemisuccinate

CAS Number 3447-95-8

Molecular Formula C₁₉H₁₈O₇

Molecular Weight 358.34 g/mol

Limited Available Information
Benzofurodil is listed as a cardiotonic agent, suggesting it possesses positive inotropic effects,

thereby increasing the force of myocardial contraction. Such agents are typically used in the

management of heart failure. However, beyond this general classification, specific details about

its pharmacological profile are not described in the accessible literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1663190?utm_src=pdf-interest
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound is a benzofuran derivative. This class of molecules has been investigated for a

variety of pharmacological activities, including antiarrhythmic, anticancer, and vasodilator

effects. However, research papers focusing specifically on Benzofurodil are not found, which

prevents a detailed discussion of its structure-activity relationship or a comparison with other

benzofuran-based compounds.

Inability to Fulfill Core Requirements
Due to the lack of primary scientific literature, it is not possible to provide the requested in-

depth technical guide. Specifically:

Data Presentation: No quantitative data from preclinical or clinical studies on Benzofurodil
could be located to summarize in tabular format.

Experimental Protocols: Detailed methodologies for key experiments involving Benzofurodil
are absent from the public domain.

Signaling Pathways and Visualizations: Without information on the mechanism of action, no

signaling pathways can be described or visualized.

It is possible that research on Benzofurodil was conducted but not published in easily

accessible journals, or that the compound is no longer in active development or clinical use,

leading to a lack of recent scientific discourse. The introduction of the drug in France in 1970

suggests it may be an older therapeutic agent with limited contemporary research

documentation.

Further investigation would require access to specialized historical pharmaceutical databases

or non-digitized records which are beyond the scope of this search. Therefore, a

comprehensive technical whitepaper on the core aspects of Benzofurodil cannot be

constructed at this time.

To cite this document: BenchChem. [Benzofurodil: An Obscure Cardiotonic Agent].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663190#what-is-benzofurodil]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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